![molecular formula C15H23NO6 B5141814 N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalate](/img/structure/B5141814.png)
N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalate, also known as Phenoxybenzamine, is a chemical compound that belongs to the class of alpha blockers. It is commonly used in scientific research to study the physiological and biochemical effects of alpha-adrenergic receptor antagonists.
Mechanism of Action
N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine works by binding to alpha-adrenergic receptors and blocking the action of endogenous catecholamines, such as epinephrine and norepinephrine. This results in relaxation of smooth muscle, vasodilation, and decreased blood pressure.
Biochemical and Physiological Effects:
N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine has several biochemical and physiological effects, including vasodilation, decreased blood pressure, inhibition of smooth muscle contraction, and decreased neurotransmitter release. It also has been shown to inhibit platelet aggregation and decrease the release of renin from the kidneys.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine in lab experiments is its specificity for alpha-adrenergic receptors. It is also relatively stable and easy to handle. However, one limitation is that it has a relatively long half-life, which can make it difficult to control the duration of its effects.
Future Directions
There are several future directions for research on N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine. One area of interest is its potential use in the treatment of hypertension and other cardiovascular diseases. Another area of interest is its role in the regulation of neurotransmitter release and its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine and its effects on various physiological processes.
Synthesis Methods
The synthesis of N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine involves the reaction of 2-chloroethanol with phenol to form 2-phenoxyethanol. The 2-phenoxyethanol is then reacted with 2-chloroethylamine to form N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine. The final step involves the reaction of N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine with oxalic acid to form the oxalate salt of N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine.
Scientific Research Applications
N-[2-(2-phenoxyethoxy)ethyl]-2-propanamine oxalatemine is commonly used in scientific research to study the physiological and biochemical effects of alpha-adrenergic receptor antagonists. It is also used to investigate the role of alpha-adrenergic receptors in various physiological processes, including blood pressure regulation, smooth muscle contraction, and neurotransmitter release.
properties
IUPAC Name |
oxalic acid;N-[2-(2-phenoxyethoxy)ethyl]propan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2.C2H2O4/c1-12(2)14-8-9-15-10-11-16-13-6-4-3-5-7-13;3-1(4)2(5)6/h3-7,12,14H,8-11H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQFJQIXLCDCWKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCOCCOC1=CC=CC=C1.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.